Cas no 521300-19-6 (ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate
• CAS No: 521300-19-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD29058842
• CID: 4018261
• PubChem ID: 23402497
• Update Time: 2025-06-15

ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-cyclopentyl-, ethyl ester
• ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate
• AKOS005264300
• Ethyl3-cyclopentyl-1H-pyrazole-5-carboxylate
• DB-430333
• ZHA19167
• Ethyl 3-cyclopentyl-1H-pyrazole-5-carboxylate
• SCHEMBL8031269
• KVDQYBGNOOJTEM-UHFFFAOYSA-N
• SCHEMBL4127272
• 5-Cyclopentyl-1H-pyrazol-3-carboxylic acid ethyl ester
• Z2488957320
• EN300-9523785
• 5-Cyclopentyl-1H-pyrazole-3-carboxylic acid ethyl ester
• WVA30019
• 521300-19-6

• MDL： MFCD29058842
• Inchi： 1S/C11H16N2O2/c1-2-15-11(14)10-7-9(12-13-10)8-5-3-4-6-8/h7-8H,2-6H2,1H3,(H,12,13)
• InChI Key： KVDQYBGNOOJTEM-UHFFFAOYSA-N
• SMILES： N1C(C2CCCC2)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 208.121177757Da
• Monoisotopic Mass: 208.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 377.2±30.0 °C at 760 mmHg
• Flash Point: 182.0±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate

Ethyl 5-Cyclopentyl-1H-Pyrazole-3-Carboxylate (CAS No. 521300-19-6): An Overview of Its Structure, Synthesis, and Applications

Ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate (CAS No. 521300-19-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the structural characteristics, synthetic methods, and recent advancements in the study of ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate.

Structural Characteristics:

Ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate is characterized by its unique molecular structure, which consists of a pyrazole ring substituted with a cyclopentyl group at the 5-position and an ethyl ester group at the 3-position. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, making it highly versatile in terms of chemical reactivity and biological activity. The cyclopentyl substituent adds steric bulk and hydrophobicity to the molecule, while the ethyl ester group provides a functional handle for further chemical modifications.

The molecular formula of ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate is C₁₂H₁₇N₂O₂, and its molecular weight is approximately 227.27 g/mol. The compound exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane, making it suitable for various synthetic and analytical procedures.

Synthesis:

The synthesis of ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate can be achieved through several well-established routes. One common method involves the condensation of cyclopentanecarbaldehyde with hydrazine to form the corresponding hydrazone, followed by cyclization with an appropriate carboxylic acid or its derivative. The resulting pyrazole can then be esterified using ethanol in the presence of a suitable catalyst.

A more recent and efficient approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. For example, a study published in the Journal of Organic Chemistry demonstrated that microwave irradiation could achieve high yields of ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate in just a few minutes, highlighting the potential of this technique for large-scale production.

Biological Activity:

Ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For instance, research has shown that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition to its anti-inflammatory properties, ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate has also been investigated for its potential as an antitumor agent. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have therapeutic potential in the treatment of various types of cancer.

Clinical Applications:

The promising biological activities of ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate have led to increased interest in its clinical applications. Several preclinical studies have evaluated its efficacy in animal models of inflammation and cancer, with encouraging results. For example, a study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced inflammation in a mouse model of arthritis.

In another study, researchers investigated the antitumor effects of ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate in human breast cancer cells. The results showed that it effectively inhibited cell proliferation and induced apoptosis, suggesting its potential as a novel therapeutic agent for breast cancer.

FUTURE DIRECTIONS:

The ongoing research on ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs or analogs that can enhance its bioavailability and reduce side effects. Additionally, efforts are being made to understand the molecular mechanisms underlying its biological activities, which could provide valuable insights for drug design.

In conclusion, ethyl 5-cyclopentyl-1H-pyrazole-3-carboxylate (CAS No. 521300-19-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.